Cas no 1516730-11-2 (1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine)

• Product Name: 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine
• CAS No: 1516730-11-2
• MF: C₁₂H₁₆BrFN₂
• MW: 287.171245574951
• CID: 4779051
• PubChem ID: 83747187
• Update Time: 2025-07-21

1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Bromo-3-fluorophenyl)ethyl]piperazine
• 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine

• Inchi： 1S/C12H16BrFN2/c13-11-2-1-10(9-12(11)14)3-6-16-7-4-15-5-8-16/h1-2,9,15H,3-8H2
• InChI Key： JIDDIGNFYOYIEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CCN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine

Introduction to 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine (CAS No. 1516730-11-2)

1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine, identified by its CAS number 1516730-11-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine incorporates both bromine and fluorine substituents on a phenyl ring, which are known to enhance its pharmacological properties by influencing receptor binding and metabolic stability.

The synthesis and characterization of 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine have been the subject of extensive research due to its potential role in the development of novel drugs. The presence of the bromo and fluoro groups makes this compound a valuable scaffold for medicinal chemists, as these elements can modulate the compound's interaction with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its pharmacological profile.

In recent years, there has been growing interest in the development of piperazine-based compounds for their potential applications in treating neurological disorders, such as depression, anxiety, and schizophrenia. The unique structural features of 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine make it a promising candidate for further investigation in this area. Studies have shown that piperazine derivatives can interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions.

The bromine substituent in the phenyl ring of 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine is particularly noteworthy, as it can enhance the compound's binding affinity to certain receptors. This property has been exploited in the design of drugs that target neurological disorders by improving receptor selectivity. Additionally, the fluorine atom contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine an attractive candidate for further development as a therapeutic agent.

Recent research has also explored the potential applications of 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine in oncology. Piperazine derivatives have shown promise as inhibitors of certain enzymes involved in cancer cell proliferation. The structural features of this compound, particularly the bromo and fluoro substituents, can influence its interaction with these enzymes, potentially leading to the development of novel anticancer agents. Preclinical studies have begun to investigate the efficacy and safety of derivatives like 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine in animal models, providing valuable insights into their therapeutic potential.

The pharmacokinetic properties of 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine are another area of interest. The presence of halogen atoms can affect how quickly a compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that therapeutic levels are maintained over time. Advanced computational methods have been employed to predict the pharmacokinetic behavior of this compound, aiding in the design of more effective drug formulations.

In conclusion, 1-2-(4-Bromo-3-fluorophenyl)ethylpiperazine (CAS No. 1516730-11-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications ranging from neurological disorders to oncology. Ongoing research continues to uncover new insights into its pharmacological properties, paving the way for innovative treatments that could improve patient outcomes worldwide.